5-chloro-N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H22ClN3O2S/c1-12-7-8-13(17)10-16(12)23(21,22)18-11-15(19(2)3)14-6-5-9-20(14)4/h5-10,15,18H,11H2,1-4H3
• InChI Key: CQLVGYWRBXQYGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC(C2=CC=CN2C)N(C)C
• Molecular Formula: C16H22ClN3O2S
• Molecular Weight: 355.9 g/mol

Description

5-chloro-N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H22ClN3O2S and its molecular weight is 355.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Benzensulfonamides for Anti–HIV and Antifungal Activities : Novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were synthesized and evaluated for their anti–HIV and antifungal activities. This research demonstrates the potential of benzensulfonamides in developing therapeutic agents (Zareef et al., 2007).

• Structural Characterization of Methylbenzenesulfonamide CCR5 Antagonists : The study highlights the importance of methylbenzenesulfonamide in the development of small molecular antagonists targeting the prevention of HIV-1 infection. This showcases the role of structural characterization in drug development (Cheng De-ju, 2015).

• Analysis of Aliphatic Amines in Environmental Samples : A method involving derivatization with benzenesulfonyl chloride was developed for the determination of aliphatic amines in wastewater and surface water, highlighting the environmental applications of sulfonamide derivatives (Sacher, Lenz, & Brauch, 1997).

Potential Applications in Nonlinear Optics

• Nonlinear Optical Properties : Research on thienyl-substituted pyridinium salts with different counter-anions revealed their second-order nonlinear optical (NLO) properties, indicating the use of sulfonamide derivatives in optical technologies (Li et al., 2012).

Anticancer Activity

• Anticancer Properties of Sulfonamide Derivatives : A novel compound with a benzenesulfonamide moiety was synthesized and showed promising anticancer properties, demonstrating the potential of sulfonamide derivatives in chemotherapy (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).